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Compound of Interest

2-Butanone 2,4-
Compound Name:
Dinitrophenylhydrazone

Cat. No.: B143228

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and analysis of 2-Butanone 2,4-dinitrophenylhydrazone. This derivative is of
significant interest in analytical chemistry for the qualitative and quantitative identification of 2-
butanone and other carbonyl compounds.

Chemical Structure and Properties

2-Butanone 2,4-dinitrophenylhydrazone is formed through a condensation reaction between
2-butanone (also known as methyl ethyl ketone or MEK) and 2,4-dinitrophenylhydrazine
(DNPH).[1] The reaction involves the nucleophilic addition of the amino group of DNPH to the
carbonyl carbon of 2-butanone, followed by the elimination of a water molecule to form a
hydrazone.[2] This reaction is a classic test for identifying aldehydes and ketones.[3][4]

The structure of 2-Butanone 2,4-dinitrophenylhydrazone is characterized by the presence of
a dinitrophenyl ring attached to a hydrazone group, which is in turn bonded to the carbon
skeleton of 2-butanone.

Chemical Structure Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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